Cas no 296277-76-4 (1-(2,4-dimethoxybenzyl)urea)
1-(2,4-dimethoxybenzyl)urea Chemical and Physical Properties
Names and Identifiers
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- 1-(2,4-dimethoxybenzyl)urea
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- Inchi: 1S/C10H14N2O3/c1-14-8-4-3-7(6-12-10(11)13)9(5-8)15-2/h3-5H,6H2,1-2H3,(H3,11,12,13)
- InChI Key: HNAHGDZAQREPAU-UHFFFAOYSA-N
- SMILES: N(CC1=CC=C(OC)C=C1OC)C(N)=O
1-(2,4-dimethoxybenzyl)urea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1327371-100mg |
1-(2,4-Dimethoxybenzyl)urea |
296277-76-4 | 95% | 100mg |
¥957.00 | 2024-08-03 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1327371-250mg |
1-(2,4-Dimethoxybenzyl)urea |
296277-76-4 | 95% | 250mg |
¥1591.00 | 2024-08-03 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1327371-1g |
1-(2,4-Dimethoxybenzyl)urea |
296277-76-4 | 95% | 1g |
¥3628.00 | 2024-08-03 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1327371-5g |
1-(2,4-Dimethoxybenzyl)urea |
296277-76-4 | 95% | 5g |
¥11783.00 | 2024-08-03 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1327371-10g |
1-(2,4-Dimethoxybenzyl)urea |
296277-76-4 | 95% | 10g |
¥20400.00 | 2024-08-03 | |
| Ambeed | A1116864-1g |
1-(2,4-Dimethoxybenzyl)urea |
296277-76-4 | 95% | 1g |
$212.0 | 2024-07-28 | |
| Ambeed | A1116864-5g |
1-(2,4-Dimethoxybenzyl)urea |
296277-76-4 | 95% | 5g |
$617.0 | 2024-07-28 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01067527-1g |
1-(2,4-Dimethoxybenzyl)urea |
296277-76-4 | 95% | 1g |
¥1456.0 | 2023-03-20 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01067527-5g |
1-(2,4-Dimethoxybenzyl)urea |
296277-76-4 | 95% | 5g |
¥4235.0 | 2023-03-20 | |
| Enamine | EN300-651168-0.05g |
[(2,4-dimethoxyphenyl)methyl]urea |
296277-76-4 | 95.0% | 0.05g |
$42.0 | 2025-02-20 |
1-(2,4-dimethoxybenzyl)urea Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on 1-(2,4-dimethoxybenzyl)urea
1-(2,4-Dimethoxybenzyl)Urea: A Comprehensive Overview
1-(2,4-Dimethoxybenzyl)urea (CAS No. 296277-76-4) is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a urea group with a 2,4-dimethoxybenzyl moiety. The CAS No. 296277-76-4 identifier uniquely distinguishes this compound in scientific literature and regulatory databases, ensuring clarity and precision in its identification and reference.
The molecular structure of 1-(2,4-dimethoxybenzyl)urea is notable for its aromatic ring substituted with methoxy groups at the 2 and 4 positions. This substitution pattern imparts unique electronic properties to the molecule, influencing its reactivity and biological activity. Recent studies have highlighted the potential of this compound as a precursor in the synthesis of bioactive molecules, particularly in drug discovery programs targeting various therapeutic areas.
One of the most promising applications of 1-(2,4-dimethoxybenzyl)urea lies in its role as an intermediate in the synthesis of anticancer agents. Researchers have explored its ability to modulate key cellular pathways involved in tumor growth and metastasis. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit selective cytotoxicity against cancer cell lines, suggesting potential for further development as chemotherapeutic agents.
In addition to its pharmacological applications, 1-(2,4-dimethoxybenzyl)urea has also been investigated for its antimicrobial properties. Recent findings indicate that certain analogs of this compound possess potent activity against multidrug-resistant bacterial strains, addressing a critical need in the field of infectious diseases. These studies underscore the versatility of this compound as a building block for developing novel antimicrobial agents.
The synthesis of 1-(2,4-dimethoxybenzyl)urea typically involves multi-step reactions, often starting from readily available starting materials such as benzaldehyde derivatives. The incorporation of methoxy groups at specific positions on the aromatic ring is achieved through precise substitution reactions, ensuring high specificity and yield. Advanced techniques such as microwave-assisted synthesis have been employed to optimize reaction conditions, reducing production time while maintaining product quality.
From an environmental standpoint, the ecological impact of 1-(2,4-dimethoxybenzyl)urea has been a subject of recent research. Studies have evaluated its biodegradability and potential toxicity to aquatic organisms. Preliminary results suggest that under controlled conditions, this compound exhibits moderate biodegradability; however, further investigations are required to fully understand its environmental fate and risk assessment.
In conclusion, 1-(2,4-dimethoxybenzyl)urea (CAS No. 296277-76-4) stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique chemical structure and promising biological activities make it an attractive candidate for further research and development. As scientific advancements continue to unfold, this compound is expected to play an increasingly significant role in the creation of innovative solutions across healthcare and beyond.
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